Cas no 1249207-49-5 (Cyclopentanol, 2-[(3-methoxyphenyl)methyl]- )

• Product Name: Cyclopentanol, 2-[(3-methoxyphenyl)methyl]-
• CAS No: 1249207-49-5
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD16091446
• CID: 5187407
• Update Time: 2025-06-14

Cyclopentanol, 2-[(3-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Methoxyphenyl)methyl]cyclopentanol (ACI)
• Cyclopentanol, 2-[(3-methoxyphenyl)methyl]-

• MDL： MFCD16091446
• Inchi： 1S/C13H18O2/c1-15-12-6-2-4-10(9-12)8-11-5-3-7-13(11)14/h2,4,6,9,11,13-14H,3,5,7-8H2,1H3
• InChI Key： SZRLEHLDZZVRSG-UHFFFAOYSA-N
• SMILES： OC1C(CC2C=C(OC)C=CC=2)CCC1

Additional information on Cyclopentanol, 2-[(3-methoxyphenyl)methyl]-

Comprehensive Overview of Cyclopentanol, 2-[(3-methoxyphenyl)methyl]- (CAS No. 1249207-49-5)

Cyclopentanol, 2-[(3-methoxyphenyl)methyl]- (CAS No. 1249207-49-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, fragrance development, and synthetic chemistry. This compound, characterized by its unique cyclopentanol core and 3-methoxyphenyl substituent, offers a versatile scaffold for various applications. Its molecular structure combines the rigidity of a cyclopentane ring with the aromatic properties of a methoxybenzyl group, making it a valuable intermediate in organic synthesis.

In recent years, the demand for functionalized cyclopentanols like 2-[(3-methoxyphenyl)methyl]cyclopentanol has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its potential as a building block for flavor and fragrance compounds, where the methoxy group contributes to subtle olfactory profiles. Additionally, its structural features align with trends in green chemistry, as it can be derived from renewable resources through catalytic processes.

The synthesis of Cyclopentanol, 2-[(3-methoxyphenyl)methyl]- typically involves Grignard reactions or reductive amination protocols, which are frequently discussed in academic forums and patent literature. A common query among chemists revolves around optimizing its yield while minimizing byproducts—a topic often explored in process chemistry webinars. Notably, the compound’s stereochemistry (with possible chiral centers) is another area of interest for asymmetric synthesis applications.

From an industrial perspective, CAS 1249207-49-5 is cataloged by major chemical suppliers as a high-purity intermediate. Its stability under standard storage conditions (room temperature, inert atmosphere) makes it practical for logistics. Analytical techniques such as HPLC and GC-MS are routinely employed to verify its purity, addressing another frequent user concern about quality control.

Emerging discussions in AI-driven drug discovery platforms highlight derivatives of 2-[(3-methoxyphenyl)methyl]cyclopentanol as candidates for virtual screening. Computational models suggest its backbone could interact with G-protein-coupled receptors (GPCRs), sparking further experimental validation. Meanwhile, material science innovators are evaluating its utility in polymer modifications, leveraging the methoxybenzyl moiety’s electron-donating properties.

Environmental and regulatory aspects of Cyclopentanol, 2-[(3-methoxyphenyl)methyl]- align with REACH and FDA guidelines for non-hazardous substances. Safety data sheets emphasize standard lab precautions, though its low volatility reduces inhalation risks—a point often clarified in safety FAQs. As sustainability gains traction, lifecycle assessments of such intermediates are becoming a key search trend among eco-conscious manufacturers.

In summary, CAS 1249207-49-5 represents a nexus of innovation across multiple disciplines. Whether as a pharmaceutical precursor, a fragrance enhancer, or a subject of computational chemistry studies, its multifaceted applications ensure continued relevance. Future research may unlock further functionalities, particularly in catalysis and bioconjugation techniques now trending in peer-reviewed journals.